N-[(1-methylbenzimidazol-2-yl)methyl]thiolan-3-amine

• IUPAC Name: N-[(1-methylbenzimidazol-2-yl)methyl]thiolan-3-amine
• InChI: InChI=1S/C13H17N3S/c1-16-12-5-3-2-4-11(12)15-13(16)8-14-10-6-7-17-9-10/h2-5,10,14H,6-9H2,1H3
• InChI Key: WURXHYVHXJSJHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC3CCSC3
• Molecular Formula: C13H17N3S
• Molecular Weight: 247.36 g/mol

Description

N-[(1-methylbenzimidazol-2-yl)methyl]thiolan-3-amine is a chemical compound that is widely used in scientific research. This compound is also known as MTA and is a thiol-containing compound. The chemical structure of MTA consists of a thiol group, a benzimidazole ring, and an amine group. MTA is a potent inhibitor of S-adenosylhomocysteine hydrolase (SAHH), which is an important enzyme involved in the regulation of the methylation cycle.

Mechanism of Action

MTA inhibits SAHH by binding to the active site of the enzyme. SAHH is responsible for the hydrolysis of S-adenosylhomocysteine (SAH) to adenosine and homocysteine. MTA binds to the active site of SAHH and prevents the hydrolysis of SAH, leading to an accumulation of SAH. The accumulation of SAH inhibits the activity of S-adenosylmethionine (SAM), which is an important methyl donor in the methylation cycle.
Biochemical and Physiological Effects:
MTA has been shown to have several biochemical and physiological effects. MTA inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. MTA has also been shown to have anti-inflammatory and neuroprotective effects. MTA has been shown to increase the levels of SAM in the liver and brain, which is an important methyl donor in the methylation cycle.

Advantages and Limitations for Lab Experiments

MTA is a potent inhibitor of SAHH and has been widely used in scientific research. MTA has several advantages, such as its high potency, specificity, and low toxicity. However, MTA has some limitations, such as its instability in aqueous solutions and its potential to form disulfide bonds with other thiol-containing compounds.

Future Directions

MTA has several potential future directions for scientific research. MTA has been shown to have anti-inflammatory and neuroprotective effects, and further research is needed to explore its potential therapeutic applications in these areas. MTA has also been shown to inhibit the growth of cancer cells, and further research is needed to explore its potential as a cancer therapeutic agent. Additionally, further research is needed to explore the potential of MTA as a tool for epigenetic research and as a potential therapeutic agent for other diseases.

Synthesis Methods

MTA can be synthesized in several ways, but the most common method is the condensation of 1-methylbenzimidazole-2-carbaldehyde with 3-mercapto-1,2-propanediol in the presence of a base. The reaction yields MTA as a white crystalline solid with a high yield.

Scientific Research Applications

MTA is widely used in scientific research due to its potent inhibitory effect on SAHH. SAHH plays a crucial role in the regulation of the methylation cycle, which is involved in the regulation of gene expression, DNA repair, and other cellular processes. MTA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. MTA has also been shown to have anti-inflammatory and neuroprotective effects.